N-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]-2-(4-methylpyrazol-1-yl)acetamide

• IUPAC Name: N-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]-2-(4-methylpyrazol-1-yl)acetamide
• InChI: InChI=1S/C19H26N4O2/c1-15-11-20-23(12-15)14-19(24)21-17-6-8-22(9-7-17)13-16-4-3-5-18(10-16)25-2/h3-5,10-12,17H,6-9,13-14H2,1-2H3,(H,21,24)
• InChI Key: YXCVDTQVNOTLJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC(=O)NC2CCN(CC2)CC3=CC(=CC=C3)OC
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

N-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]-2-(4-methylpyrazol-1-yl)acetamide is a complex organic compound with a unique structure that combines a piperidine ring, a methoxyphenyl group, and a pyrazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]-2-(4-methylpyrazol-1-yl)acetamide typically involves multiple steps, starting from commercially available precursors. One common approach is to first synthesize the piperidine intermediate by reacting 3-methoxybenzyl chloride with piperidine under basic conditions. This intermediate is then coupled with 4-methylpyrazole-1-acetic acid using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine. The reaction is usually carried out in an organic solvent such as dichloromethane at room temperature.

Industrial Production Methods

For industrial-scale production, the synthesis process may be optimized for higher yields and cost-effectiveness. This could involve the use of continuous flow reactors, which allow for better control of reaction conditions and scalability. Additionally, the use of more efficient catalysts and greener solvents may be explored to minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

N-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]-2-(4-methylpyrazol-1-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group or further to a carbonyl group.

Reduction: The carbonyl group in the acetamide moiety can be reduced to an amine.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophiles such as thiols or amines can be used in the presence of a base like sodium hydride (NaH).

Major Products

Oxidation: Formation of hydroxyl or carbonyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

N-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]-2-(4-methylpyrazol-1-yl)acetamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a therapeutic agent due to its ability to interact with various biological targets.

Pharmacology: Studies focus on its effects on neurotransmitter systems and its potential use in treating neurological disorders.

Chemical Biology: It is used as a tool compound to study the function of specific proteins and pathways in cells.

Industrial Applications: Its derivatives may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]-2-(4-methylpyrazol-1-yl)acetamide involves its interaction with specific molecular targets, such as receptors or enzymes. The piperidine ring and pyrazole moiety are known to interact with neurotransmitter receptors, potentially modulating their activity. This modulation can lead to changes in cellular signaling pathways, ultimately affecting physiological processes.

Comparison with Similar Compounds

Similar Compounds

N-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]-2-(4-methylpyrazol-1-yl)acetamide: shares structural similarities with other piperidine and pyrazole derivatives, such as:

Uniqueness

The unique combination of the piperidine ring, methoxyphenyl group, and pyrazole moiety in N-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]-2-(4-methylpyrazol-1-yl)acetamide provides it with distinct pharmacological properties. This structural arrangement allows for specific interactions with biological targets, making it a valuable compound for research and potential therapeutic applications.